Methyl (E)-2-methoxy-6-(2-(pyrimidin-5-yl)vinyl)benzoate hydrochloride

• IUPAC Name: methyl 2-methoxy-6-[(E)-2-pyrimidin-5-ylethenyl]benzoate;hydrochloride
• InChI: InChI=1S/C15H14N2O3.ClH/c1-19-13-5-3-4-12(14(13)15(18)20-2)7-6-11-8-16-10-17-9-11;/h3-10H,1-2H3;1H/b7-6+
• InChI Key: PBLLJWNRFJPFIM-UHDJGPCESA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)C=CC2=CN=CN=C2.Cl
• Isomeric SMILES: COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CN=CN=C2.Cl
• Molecular Formula: C15H15ClN2O3
• Molecular Weight: 306.74 g/mol

Description

“Methyl (E)-2-methoxy-6-(2-(pyrimidin-5-yl)vinyl)benzoate hydrochloride” is a complex organic compound. It contains a pyrimidine ring, which is a basic structure in many biological compounds. Pyrimidine derivatives are known to exhibit a wide range of pharmacological activities.

Synthesis Analysis

The synthesis of pyrimidine derivatives involves various methods and can be quite complex. The specific synthesis process for “Methyl (E)-2-methoxy-6-(2-(pyrimidin-5-yl)vinyl)benzoate hydrochloride” is not available in the sources I found.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrimidine ring, a benzene ring, and a methoxy group. The exact structure could not be determined from the available sources.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Without specific information, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point and solubility, would depend on its exact structure. Without specific information, it’s difficult to provide a detailed analysis.

Scientific Research Applications

Anticancer Properties

Pyrimidines have been extensively studied for their anticancer potential. . These compounds inhibit specific tyrosine kinases involved in cancer cell growth and proliferation.

Metabolic Disorders and Enzyme Inhibition

Pyrimidines are essential for various metabolic processes. For instance, they serve as intermediates in the biosynthesis of Vitamin B1. Additionally, some pyrimidine derivatives inhibit enzymes involved in metabolic pathways, making them relevant for drug discovery.

These applications highlight the diverse roles of pyrimidines in pharmacology and medicine. . If you need further details or additional applications, feel free to ask! 😊

Mechanism of Action

The mechanism of action of this compound would depend on its exact structure and the biological system in which it is used. Pyrimidine derivatives are known to have various biological activities, including antimicrobial, antiviral, antitumor, and antifibrotic effects.

Future Directions

The future research directions for this compound could include exploring its potential biological activities and developing new synthesis methods.